Tetrafluoroterephthaloyl fluoride

• IUPAC Name: 2,3,5,6-tetrafluorobenzene-1,4-dicarbonyl fluoride
• InChI: InChI=1S/C8F6O2/c9-3-1(7(13)15)4(10)6(12)2(5(3)11)8(14)16
• InChI Key: ROHSNXARKQFYRZ-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(C(=C(C(=C1F)F)C(=O)F)F)F)C(=O)F
• Molecular Formula: C8F6O2
• DSSTOX Substance ID: DTXSID50568802
• Molecular Weight: 242.07 g/mol
• CAS RN: 950-70-9

Description

Tetrafluoroterephthaloyl fluoride (TFTF) is an organofluorine compound that is widely used in a variety of scientific and industrial applications. It is a colorless, odorless, and non-toxic gas that is highly reactive, making it an important reagent in organic synthesis. TFTF is used as a fluorinating agent in the synthesis of pharmaceuticals, agrochemicals, and other fluorinated compounds. It is also used as a catalyst in the production of polymers and other materials.

Scientific Research Applications

Tetrafluoroterephthaloyl fluoride is used in a variety of scientific research applications, including organic synthesis, catalysis, and materials science. It is also used in the production of pharmaceuticals, agrochemicals, and other fluorinated compounds. In addition, this compound is used in the production of polymers, and is used as a catalyst in the production of polymers and other materials.

Mechanism of Action

Tetrafluoroterephthaloyl fluoride is a highly reactive compound, and its reactivity is due to its ability to form strong covalent bonds with other molecules. It is also known to be an electron-withdrawing group, which means it can increase the reactivity of other molecules. Additionally, this compound can be used to cleave carbon-carbon bonds, and can be used to catalyze the formation of new bonds.
Biochemical and Physiological Effects
This compound is a non-toxic gas, and there are no known adverse effects associated with its use. It is not known to have any effect on biochemical or physiological processes in humans or other animals.

Advantages and Limitations for Lab Experiments

Tetrafluoroterephthaloyl fluoride is a highly reactive compound, which makes it an ideal reagent for use in lab experiments. It is also non-toxic, which makes it safe to use in the laboratory. However, its reactivity can also be a limitation, as it can react with other compounds in the lab. Additionally, this compound is a gas, which means it must be handled with care.

Future Directions

Tetrafluoroterephthaloyl fluoride has a wide range of applications, and research is ongoing to identify new applications for this compound. One potential application is in the production of polymers and other materials. Additionally, researchers are investigating the use of this compound in the production of pharmaceuticals and agrochemicals. Furthermore, research is also being conducted to investigate the possibility of using this compound as a catalyst in organic synthesis. Finally, researchers are exploring the use of this compound as a fluorinating agent in the production of fluorinated compounds.

Synthesis Methods

Tetrafluoroterephthaloyl fluoride is typically synthesized by the reaction of terephthaloyl chloride and hydrofluorocarbon. The reaction is conducted in an inert atmosphere, such as nitrogen, and the product is isolated by distillation. This compound can also be produced from the reaction of terephthalic acid and hydrofluorocarbon. The reaction is conducted in an inert atmosphere, such as nitrogen, and the product is isolated by distillation.